![molecular formula C25H20O5 B4617723 benzyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate](/img/structure/B4617723.png)
benzyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate
Overview
Description
Benzyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate is a useful research compound. Its molecular formula is C25H20O5 and its molecular weight is 400.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 400.13107373 g/mol and the complexity rating of the compound is 640. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Co-crystal Structure Analysis
A study detailed the synthesis and structural analysis of co-crystals involving related chromene derivatives, highlighting the absence of hydrogen bonding between molecules and their stability. This research provides insights into the crystallographic characteristics of such compounds (Kadhum et al., 2012).
Oxidation Potentials
Research on the accurate oxidation potentials of benzene and biphenyl derivatives, including methodologies for determining electron-transfer equilibrium constants, is crucial for understanding the electronic properties of such compounds (Merkel et al., 2009).
Iron-Catalyzed Benzylation
An efficient iron-catalyzed benzylation method for 1,3-dicarbonyl compounds has been developed, yielding benzylated products under mild conditions. This synthesis route is particularly relevant for producing pharmaceutically interesting compounds (Kischel et al., 2007).
Interaction Studies
Investigations into the interactions between homophthalic anhydride and certain acetates led to the synthesis of minor products, advancing the understanding of reaction mechanisms involving chromene derivatives (Shablykin et al., 2017).
Antibacterial Effects
A study reported the synthesis of new derivatives of 4-hydroxy-chromen-2-one and evaluated their antibacterial activity. This research contributes to the search for novel compounds with high levels of antibacterial properties (Behrami & Dobroshi, 2019).
Synthesis and Biological Activities
The synthesis of substituted benzocoumarin derivatives and their evaluation for antibacterial, antioxidant, and anti-cancer activities provide a basis for developing new therapeutic agents. Molecular docking and ADME studies further elucidate the potential of these compounds in drug design (Megha G.V. et al., 2022).
Properties
IUPAC Name |
benzyl 2-[2-(4-methylphenyl)-4-oxochromen-3-yl]oxyacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20O5/c1-17-11-13-19(14-12-17)24-25(23(27)20-9-5-6-10-21(20)30-24)29-16-22(26)28-15-18-7-3-2-4-8-18/h2-14H,15-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSQBBMIAWMKQKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OCC(=O)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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